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Compound of Interest

Compound Name: (+)-Atherospermoline

Cat. No.: B1219321

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Atherospermoline is a bisbenzylisoquinoline alkaloid, a class of natural products known
for a wide range of biological activities. Its chemical structure, with the formula C36H38N206,
places it within a family of compounds that have garnered significant interest in phytochemical
and pharmacological research. This technical guide aims to provide a comprehensive overview
of the currently available scientific literature regarding the biological activity of (+)-
Atherospermoline and its extracts. However, a thorough investigation of publicly accessible
scientific databases and literature reveals a significant scarcity of specific data on this particular
compound.

Chemical Identity

Property Value

Chemical Name (+)-Atherospermoline
Molecular Formula C36H38N206

CAS Number 21008-67-3

Compound Type Bisbenzylisoquinoline Alkaloid
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Natural Sources

(+)-Atherospermoline has been identified and isolated from the following plant species:

o Stephania tetrandra: A perennial vine native to China and Taiwan, its root is a well-known
component of traditional Chinese medicine.

o Pachygone dasycarpa: A flowering plant found in Southeast Asia.[1]

While these plants are known sources of (+)-Atherospermoline, the existing literature
primarily focuses on the biological activities of other, more abundant alkaloids within these
species, such as tetrandrine and fangchinoline from Stephania tetrandra.[2][3][4][5][6]

Biological Activity: A Knowledge Gap

Despite the promising chemical classification of (+)-Atherospermoline, a comprehensive
search of scientific literature reveals a notable absence of specific studies detailing its
biological activity. As of the latest available data, there is no publicly accessible quantitative
data, such as IC50 or EC50 values, from key biological assays including but not limited to:

o Cytotoxicity Assays: No studies were found that investigated the cytotoxic effects of (+)-
Atherospermoline on cancerous or non-cancerous cell lines.

e Enzyme Inhibition Assays: There is no available information on the inhibitory activity of (+)-
Atherospermoline against specific enzymes.

» Receptor Binding Studies: The affinity and activity of (+)-Atherospermoline at various
receptors have not been reported.

Consequently, detailed experimental protocols for determining the biological activity of (+)-
Atherospermoline are not available in the current body of scientific literature.

Signaling Pathways and Mechanism of Action

The signaling pathways modulated by (+)-Atherospermoline and its precise mechanism of
action remain uninvestigated. Due to the lack of experimental data, it is not possible to
construct any diagrams of signaling pathways, experimental workflows, or logical relationships
related to its biological effects.
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Future Directions and Conclusion

The classification of (+)-Atherospermoline as a bisbenzylisoquinoline alkaloid suggests it may
possess interesting pharmacological properties worthy of investigation. The biological activities
of other members of this alkaloid class, which include anti-inflammatory, anticancer, and
antihypertensive effects, provide a rationale for future research into this compound.[2][3]

To elucidate the therapeutic potential of (+)-Atherospermoline, the following experimental
avenues are recommended:

« Isolation and Purification: Development of efficient methods for the isolation and purification
of (+)-Atherospermoline from its natural sources, Stephania tetrandra and Pachygone
dasycarpa, is a critical first step.

e In Vitro Screening: A comprehensive in vitro screening program should be initiated to
evaluate the bioactivity of the purified compound. This should include a broad panel of
assays to assess its potential cytotoxic, anti-inflammatory, antimicrobial, and enzyme
inhibitory activities.

e Mechanism of Action Studies: Should promising in vitro activity be identified, subsequent
studies should focus on elucidating the underlying mechanism of action and identifying the
molecular targets and signaling pathways involved.

In conclusion, this technical guide highlights a significant gap in the scientific knowledge
surrounding the biological activity of (+)-Atherospermoline. While its chemical structure and
natural origin are documented, a lack of empirical data prevents a detailed assessment of its
pharmacological properties. This presents a clear opportunity for novel research to explore the
potential of this natural product for drug discovery and development. At present, any discussion
on its biological activity would be purely speculative. Further focused research is imperative to
unlock the potential of (+)-Atherospermoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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